Cas no 1803868-71-4 (2-Chloro-3-hydrazinylmandelic acid)

• Product Name: 2-Chloro-3-hydrazinylmandelic acid
• CAS No: 1803868-71-4
• MF: C₈H₉ClN₂O₃
• MW: 216.6216609478
• CID: 4941864
• Update Time: 2025-06-10

2-Chloro-3-hydrazinylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-3-hydrazinylmandelic acid

• Inchi： 1S/C8H9ClN2O3/c9-6-4(7(12)8(13)14)2-1-3-5(6)11-10/h1-3,7,11-12H,10H2,(H,13,14)
• InChI Key： BZQLOEJVPIMPQL-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C(=O)O)O)NN

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• XLogP3: -1.6
• Topological Polar Surface Area: 95.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylhydrazines

Additional information on 2-Chloro-3-hydrazinylmandelic acid

2-Chloro-3-Hydrazinylmandelic Acid: A Comprehensive Overview

2-Chloro-3-hydrazinylmandelic acid, identified by the CAS number 1803868-71-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid found in various plants. The introduction of the chloro and hydrazinyl groups into the structure of mandelic acid imparts unique chemical properties, making it a valuable molecule for research and potential applications in drug development.

The structure of 2-chloro-3-hydrazinylmandelic acid consists of a benzene ring with a hydroxyl group at position 1, a chlorine atom at position 2, and a hydrazine group at position 3. This arrangement creates a molecule with both acidic and basic functionalities, which can be exploited in various chemical reactions. Recent studies have highlighted the potential of this compound as a precursor for the synthesis of bioactive molecules, particularly in the context of anti-cancer drug development.

In terms of synthesis, 2-chloro-3-hydrazinylmandelic acid can be prepared through several routes. One common method involves the substitution reaction of mandelic acid with chlorinating agents in the presence of appropriate catalysts. The hydrazine group can then be introduced via nucleophilic substitution or coupling reactions. Researchers have optimized these methods to achieve high yields and purity levels, ensuring that the compound is suitable for advanced biological studies.

The biological activity of 2-chloro-3-hydrazinylmandelic acid has been extensively studied in recent years. In vitro experiments have demonstrated its ability to inhibit the growth of various cancer cell lines, suggesting potential anti-tumor properties. Additionally, this compound has shown promise as an anti-inflammatory agent, with studies indicating its ability to modulate key inflammatory pathways. These findings have prompted further investigations into its mechanism of action and potential therapeutic applications.

One area where 2-chloro-3-hydrazinylmandelic acid has garnered significant attention is its role as a chelating agent. The hydrazine group in its structure allows it to coordinate with metal ions, making it useful in metalloenzyme inhibition studies. Recent research has explored its ability to bind to copper and iron ions, which are often involved in oxidative stress-related diseases such as Alzheimer's and Parkinson's. This property opens up new avenues for its application in neurodegenerative disease treatments.

In terms of pharmacokinetics, studies have shown that 2-chloro-3-hydrazinylmandelic acid exhibits moderate absorption and distribution properties when administered orally or parenterally. Its metabolism appears to involve both phase I and phase II enzymes, with primary metabolites being excreted through urine and feces. These findings are crucial for understanding its bioavailability and toxicity profile, which are essential considerations for drug development.

The safety profile of 2-chloro-3-hydrazinylmandelic acid has also been evaluated in preclinical models. Acute toxicity studies indicate that it has a relatively low toxicity profile at therapeutic doses. However, chronic exposure studies are still underway to fully assess its long-term safety implications. Regulatory agencies have expressed interest in this compound due to its novel mechanism of action and potential therapeutic benefits.

In conclusion, 2-chloro-3-hydrazinylmandelic acid, with CAS number 1803868-71-4, represents a promising molecule with diverse applications in pharmacology and materials science. Its unique chemical structure and biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing medical treatments and improving human health.